molecular formula C19H20ClNO3 B5814573 5-chloro-2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide

5-chloro-2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide

Cat. No. B5814573
M. Wt: 345.8 g/mol
InChI Key: XZLPLLUNAFXMIQ-UHFFFAOYSA-N
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Description

5-chloro-2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide is a chemical compound that has been widely used in scientific research. It is a benzamide derivative that exhibits a variety of biochemical and physiological effects. The compound has been synthesized using several methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 5-chloro-2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide is not fully understood. However, it has been reported to act as a partial agonist of the 5-HT1A receptor and an antagonist of the 5-HT7 receptor. The compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound exhibits various biochemical and physiological effects. It has been reported to modulate the release of neurotransmitters, including serotonin, dopamine, and acetylcholine. The compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-chloro-2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide in lab experiments is its ability to selectively target certain receptors in the brain. This makes it a useful tool for studying the function of these receptors. However, the compound also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 5-chloro-2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide. One direction is to further investigate its potential as a drug candidate for the treatment of different diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its effects on other receptors in the brain and its potential as a tool for neuroscience research. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential toxicity.

Synthesis Methods

The synthesis of 5-chloro-2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide has been reported in the literature using different methods. One of the methods involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to yield 5-chloro-2-methoxybenzoyl chloride. The resulting compound is then reacted with 3-methoxy-5,6,7,8-tetrahydro-2-naphthalenamine to produce the final product.

Scientific Research Applications

5-chloro-2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide has been used in scientific research for various purposes. It has been studied as a potential drug candidate for the treatment of different diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been used as a tool in neuroscience research to study the function of certain receptors in the brain.

properties

IUPAC Name

5-chloro-2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20ClNO3/c1-23-17-8-7-14(20)11-15(17)19(22)21-16-9-12-5-3-4-6-13(12)10-18(16)24-2/h7-11H,3-6H2,1-2H3,(H,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZLPLLUNAFXMIQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)Cl)C(=O)NC2=C(C=C3CCCCC3=C2)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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